6,7-Diacetoxyisoquinoline

• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• IUPAC Name: (7-acetyloxyisoquinolin-6-yl) acetate
• InChI: InChI=1S/C13H11NO4/c1-8(15)17-12-5-10-3-4-14-7-11(10)6-13(12)18-9(2)16/h3-7H,1-2H3
• InChI Key: CWWSTYVVDDDDHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C2C=NC=CC2=C1)OC(=O)C

Description

6,7-Diacetoxyisoquinoline is a useful research compound. Its molecular formula is C13H11NO4 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

500 mg (1.9 mmol) of 6,7-dihydroxyisoquinoline hydrobromide monohydrate was suspended in 10 ml of trifluoroacetic acid, and 2.0 ml (21 mmol) of acetic anhydride was added thereto at room temperature. The mixture was stirred at the same temperature for 24 hours. The reaction solution was concentrated under reduced pressure. Water and ethyl acetate were added to the residue. Then, the aqueous solution was adjusted to pH 8.0 with a 5% sodium hydrogen carbonate aqueous solution, and extracted with ethyl acetate. The extract was washed with a saturated sodium chloride aqueous solution, then dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain 440 mg (yield: 93.4%) of the above identified compound.